N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide
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Description
N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide is a useful research compound. Its molecular formula is C21H17N5O3 and its molecular weight is 387.399. The purity is usually 95%.
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Scientific Research Applications
Cyclization Reactions and Derivative Synthesis
Cyclization of aryl-, aroyl-, and cyanamides with methyl anthranilates and other compounds leads to the formation of various derivatives such as 2-aminoquinazoline and hexahydro-2H-pyrazino derivatives, indicating a method for synthesizing novel compounds with potential biological activities (Shikhaliev et al., 2008).
ADP-ribosylation Inhibitors
The synthesis and evaluation of a series of compounds have identified potent and selective inhibitors of ADP-ribosyltransferase ARTD3/PARP3, highlighting the importance of stereochemistry for selectivity and potency. This research may contribute to the development of therapeutic agents (Lindgren et al., 2013).
Antitumor Activity
Novel series of benzyl-substituted-4(3H)-quinazolinones have shown broad spectrum antitumor activity, indicating their potential as anticancer agents. Some compounds demonstrated selectivity towards specific cancer cell lines, offering insights into targeted cancer therapies (Al-Suwaidan et al., 2016).
Neurokinin-1 Receptor Antagonists
Research into water-soluble neurokinin-1 receptor antagonists suitable for intravenous and oral administration has led to the development of compounds effective in pre-clinical tests relevant to emesis and depression, suggesting potential applications in treating these conditions (Harrison et al., 2001).
Anti-inflammatory and Analgesic Agents
Synthesis and evaluation of novel 4(3H)-quinazolinone derivatives as anti-inflammatory and analgesic agents have been conducted, indicating their potential in treating inflammation and pain (Farag et al., 2012).
Properties
IUPAC Name |
N-[2-(6-oxo-1H-pyridazin-3-yl)phenyl]-3-(4-oxoquinazolin-3-yl)propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N5O3/c27-19(11-12-26-13-22-16-7-3-2-6-15(16)21(26)29)23-17-8-4-1-5-14(17)18-9-10-20(28)25-24-18/h1-10,13H,11-12H2,(H,23,27)(H,25,28) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKWUWWXSMDDARQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C=N2)CCC(=O)NC3=CC=CC=C3C4=NNC(=O)C=C4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.